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Introduction

Costimulation through the CD28 receptor is a critical "signal 2" for the activation, proliferation,
and differentiation of naive T-cells, complementing the primary signal from T-cell receptor
(TCR) engagement ("signal 1"). Ligation of CD28 on T-cells by its ligands, CD80 (B7-1) and
CD86 (B7-2), on antigen-presenting cells (APCs) triggers a cascade of intracellular signaling
events.[1] This pathway is essential for a robust immune response and is a key target in
immunotherapy and drug development. Understanding and manipulating the CD28 signaling
pathway is crucial for various research applications, from basic immunology to the development
of novel cancer therapies. These application notes provide detailed protocols for in vitro T-cell
activation through CD28 costimulation and an overview of the associated signaling pathways.

CD28 Signaling Pathway

Upon engagement, the CD28 receptor provides a critical second signal, alongside T-cell
receptor (TCR) ligation, for naive T-cell activation.[1] This costimulation is essential for
numerous T-cell processes, including cytoskeletal remodeling, cytokine production, survival,
and differentiation.[1] The signaling cascade initiated by CD28 ligation leads to unique
epigenetic, transcriptional, and post-translational modifications in T-cells that are not achieved
by TCR ligation alone.[1] A key pathway activated by CD28 is the Phosphatidylinositol 3-kinase
(PI3K)/Akt pathway, which is required for T-cells to increase their glycolytic rate in response to
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activation.[2] This increased glucose metabolism helps T-cells meet the energetic and
biosynthetic demands of a sustained immune response.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for CD28-Mediated T-
Cell Activation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15137404+#cj28-experimental-protocol-for-cell-
culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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